Methyl 2-(butylthio)-7-methyl-4-oxo-5-(m-tolyl)-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: methyl 2-butylsulfanyl-7-methyl-5-(3-methylphenyl)-4-oxo-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C21H25N3O3S/c1-5-6-10-28-21-23-18-17(19(25)24-21)16(14-9-7-8-12(2)11-14)15(13(3)22-18)20(26)27-4/h7-9,11,16H,5-6,10H2,1-4H3,(H2,22,23,24,25)
• InChI Key: PODNUCSYDKCFQK-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(C(C(=C(N2)C)C(=O)OC)C3=CC=CC(=C3)C)C(=O)N1
• Molecular Formula: C21H25N3O3S
• Molecular Weight: 399.5 g/mol
• CAS No.: 946358-31-2

Description

Methyl 2-(butylthio)-7-methyl-4-oxo-5-(m-tolyl)-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C21H25N3O3S and its molecular weight is 399.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• The compound is synthesized via various methods, including the Biginelli reaction. This reaction involves methylation and acylation on related derivatives, as well as condensation with dielectrophiles for the formation of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines (Kappe & Roschger, 1989).
• It has been produced through condensation reactions, leading to various derivatives with potential pharmacological activities (Śladowska, Bartoszko-Malik, & Zawisza, 1990).
• A modified Biginelli reaction, promoted with microwave irradiation and catalyzed by TsOH under solvent-free conditions, has been used for its synthesis (Chen, Liu, & Wang, 2012).

Derivatives and Modifications

• Various derivatives of this compound have been synthesized, with potential applications in creating novel fused systems and other heterocyclic compounds (Bakhite, Al‐Sehemi, & Yamada, 2005).
• The compound has been used as a starting material for preparing derivatives with potential antimicrobial properties (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).
• Research has focused on the preparation and reactions of related derivatives, leading to compounds with biocidal properties against bacteria and fungi (Youssef, Abbady, Ahmed, & Omar, 2011).

Potential Applications

• There is a potential for the development of new pharmaceuticals and materials based on these compounds, as seen in their varied chemical properties and reactions (Grinshtein, Stankevich, & Dubur, 1972).
• The compound's derivatives are being explored for their antioxidant properties and electrochemical studies, indicating a broad range of potential applications in various fields (Quiroga, Romo, Ortíz, Isaza, Insuasty, Abonía, Nogueras, & Cobo, 2016).

Mechanism of Action

Target of Action

Pyrimidine derivatives have been shown to exhibit neuroprotective and anti-neuroinflammatory properties . They have been studied for their potential in treating neurodegenerative diseases, ischemic stroke, and traumatic brain injury .

Mode of Action

It’s worth noting that certain triazole-pyrimidine hybrid compounds have shown promising neuroprotective and anti-inflammatory properties . They have been observed to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Biochemical Pathways

The compound may affect several biochemical pathways. The inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway has been observed in related compounds . These pathways play crucial roles in cellular function and response to stress, and their modulation can have significant effects on cell survival and inflammation.

Result of Action

The result of the compound’s action is likely to be a reduction in neuroinflammation and an enhancement of neuroprotection . This is based on the observed effects of related compounds, which have shown significant anti-neuroinflammatory properties and promising neuroprotective activity .